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Compound of Interest

3-(3-
Methylphenyl)propionaldehyde

Cat. No. B1311848

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification for 3-(3-Methylphenyl)propionaldehyde (CAS No. 95416-60-7). The
information herein is intended to support researchers, scientists, and professionals in drug
development in understanding the potential hazards associated with this compound and in
implementing appropriate safety protocols.

GHS Hazard Classification

3-(3-Methylphenyl)propionaldehyde is classified under the GHS framework based on its
potential health hazards. The primary hazards identified are acute oral toxicity, skin irritation,
serious eye irritation, and respiratory tract irritation.[1]

Summary of GHS Classification
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Data sourced from PubChem.[1]

Precautionary Statements

A comprehensive list of precautionary statements is associated with the handling of 3-(3-

Methylphenyl)propionaldehyde. These statements provide guidance on prevention,

response, storage, and disposal to minimize risks.

Prevention:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/eye protection/face protection.
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Response:

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

e P362+P364: Take off contaminated clothing and wash it before reuse.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.
Storage:

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

Disposal:

e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for GHS Classification

While specific experimental data for 3-(3-Methylphenyl)propionaldehyde is not publicly
available, the GHS classifications are determined based on standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
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Development (OECD). Below are summaries of the likely methodologies used to ascertain the
hazard classifications.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)

This method is designed to estimate the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used with a limited number of animals. The test substance
is administered orally to a group of animals at one of the defined dose levels. The outcome
(survival or death) determines the next step: if the animal survives, a higher dose is used for
the next animal; if it dies, a lower dose is used.

» Animal Model: Typically, rats are used.

e Procedure:

[¢]

Animals are fasted prior to dosing.

[¢]

The substance is administered in a single dose by gavage.

o

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

o

Body weight is recorded weekly.

[¢]

A gross necropsy is performed on all animals at the end of the study.

o Classification: The substance is classified into a GHS category based on the dose at which
mortality is observed. For Category 4 ("Harmful if swallowed"), the LD50 is estimated to be
between 300 and 2000 mg/kg body weight.

Skin Irritation (OECD Guideline 404: Acute Dermal
Irritation/Corrosion)

This test determines the potential of a substance to cause reversible inflammatory changes to
the skin.
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» Principle: The substance is applied to the skin of an animal, and the degree of irritation is
observed and scored at specified intervals.

e Animal Model: Albino rabbits are commonly used.

e Procedure:

[¢]

A small area of the animal's back is clipped free of fur.

[¢]

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small
area of skin and covered with a gauze patch.

[¢]

The patch is removed after a 4-hour exposure period.

[e]

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Classification: The severity of the skin reactions is scored. A substance is classified as a skin
irritant (Category 2) if it produces reversible inflammatory changes.

Serious Eye Irritation (OECD Guideline 405: Acute Eye
Irritation/Corrosion)

This protocol assesses the potential of a substance to produce reversible or irreversible
changes in the eye.

¢ Principle: The test substance is instilled into the conjunctival sac of one eye of an animal,
with the other eye serving as a control. The eyes are then examined for irritation.

¢ Animal Model: Albino rabbits are typically used.
e Procedure:

o A 0.1 mL (for liquids) or 0.1 g (for solids) dose of the substance is placed in the
conjunctival sac of one eye.

o The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling) at 1, 24, 48, and 72 hours after instillation.
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o Classification: The severity of eye lesions is scored. A substance is classified as causing
serious eye irritation (Category 2A) if it produces reversible eye irritation within 21 days of

observation.

Logical Workflow for GHS Classification

Toxicological Testing
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Caption: GHS classification workflow for 3-(3-Methylphenyl)propionaldehyde.

Potential Signaling Pathways in Aldehyde-Induced
Irritation

While specific mechanistic data for 3-(3-Methylphenyl)propionaldehyde is limited, the irritant
effects of aldehydes, in general, are known to involve interactions with sensory nerves and the
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induction of inflammatory responses. A plausible signaling pathway for aldehyde-induced
irritation is depicted below.
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Caption: Plausible signaling pathway for aldehyde-induced irritation.

Disclaimer: This document provides a summary of the GHS classification and related
information for 3-(3-Methylphenyl)propionaldehyde based on publicly available data. It is
intended for informational purposes and should not be used as a substitute for a
comprehensive safety data sheet (SDS) or a formal risk assessment. All laboratory work should
be conducted in accordance with institutional safety policies and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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